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Compound of Interest

Compound Name: DNSAH-15N2

Cat. No.: B12379759 Get Quote

This technical guide provides an in-depth overview of DNSAH-15N2, its application as an

internal standard in the quantitative analysis of the nitrofuran metabolite 3,5-dinitrosalicylic acid

hydrazide (DNSAH), and relevant supplier information. This document is intended for

researchers, scientists, and drug development professionals working in food safety, veterinary

medicine, and analytical chemistry.

Introduction to DNSAH-15N2
DNSAH-15N2 is the stable isotope-labeled form of 3,5-dinitrosalicylic acid hydrazide (DNSAH),

incorporating two 15N isotopes. DNSAH is a metabolite of the banned nitrofuran veterinary

drug, nifursol. Due to the prohibition of nitrofurans in food-producing animals in many

jurisdictions, sensitive analytical methods are required to detect their residues in various food

matrices. DNSAH-15N2 serves as an ideal internal standard for quantitative analysis by

isotope dilution mass spectrometry, a highly accurate and precise analytical technique.[1][2][3]

Chemical Information:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12379759?utm_src=pdf-interest
https://www.benchchem.com/product/b12379759?utm_src=pdf-body
https://www.benchchem.com/product/b12379759?utm_src=pdf-body
https://www.benchchem.com/product/b12379759?utm_src=pdf-body
https://www.benchchem.com/product/b12379759?utm_src=pdf-body
https://macvetrev.mk/LoadArticlePdf/2
https://www.sgs.com.tw/en/service/page/16/2/21-food-services/53-veterinary-drug-residue-testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC7408213/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 2-hydroxy-3,5-dinitro(15N)benzohydrazide[4][5]

Synonyms
3,5-Dinitrosalicylhydrazide-15N2, 3,5-Dinitro-

salicylic Acid Hydrazide-15N2[4][5]

CAS Number 1346598-09-1[4]

Molecular Formula C7H6N215N2O6

Molecular Weight 244.13 g/mol [4]

Suppliers and Pricing
DNSAH-15N2 is available from several chemical suppliers specializing in reference standards

and isotopically labeled compounds. Pricing is typically available upon request and may vary

based on quantity and purity.

Known Suppliers:

MedChemExpress

LGC Standards[1]

Sangon Biotech (生工生物工程)[6]

Note: Pricing information is not publicly listed and requires inquiry with the respective suppliers.

Principle of Isotope Dilution Mass Spectrometry
Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique for highly

accurate quantification. It relies on the addition of a known amount of an isotopically labeled

version of the analyte (in this case, DNSAH-15N2) to the sample at the beginning of the

analytical process. The labeled internal standard is chemically identical to the analyte of

interest (DNSAH) and therefore behaves similarly during sample preparation, extraction, and

chromatographic separation. Because the mass spectrometer can differentiate between the

analyte and the internal standard based on their mass-to-charge ratio (m/z), any sample loss
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during the procedure affects both compounds equally. This allows for a very precise

determination of the analyte concentration.

Sample Preparation LC-MS/MS Analysis
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Principle of Isotope Dilution using DNSAH-15N2.

Experimental Protocol: Quantification of DNSAH in
Food Matrices
The following is a generalized experimental protocol for the quantification of DNSAH in food

matrices such as honey, milk, eggs, and animal tissues, based on the Taiwanese "Method of

Test for Veterinary Drug Residues in Foods - Test of Nitrofuran Metabolites".
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DNSAH-15N2 internal standard

DNSAH reference standard

Methanol, HPLC grade

Ethyl acetate, HPLC grade

n-Hexane, HPLC grade

Dimethylsulfoxide (DMSO)

2-Nitrobenzaldehyde (derivatizing agent)

Dipotassium hydrogen phosphate

Sodium chloride

Sodium hydroxide

Ammonium acetate

Hydrochloric acid

Deionized water (resistivity ≥ 18 MΩ•cm)

Solid Phase Extraction (SPE) cartridges (e.g., Mega Bond Elut Plexa)

Standard and Internal Standard Preparation
Internal Standard Stock Solution: Accurately weigh the equivalent of 5 mg of DNSAH-15N2
and dissolve it in a 50 mL volumetric flask with methanol. Store this stock solution in the dark

in a freezer.

Standard Stock Solution: Accurately weigh approximately 5 mg of DNSAH reference

standard into a 50 mL volumetric flask, dissolve with 2 mL of DMSO, and dilute to volume

with methanol. Store this stock solution in the dark in a freezer.
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Working Standard Solution: Mix appropriate volumes of the standard stock solution and

dilute with methanol to a concentration of 100 ng/mL.

Sample Preparation
Homogenization: Homogenize the food sample.

Hydrolysis and Derivatization:

To a known amount of the homogenized sample, add the DNSAH-15N2 internal standard

solution.

Add hydrochloric acid to facilitate the release of protein-bound DNSAH.

Add 2-nitrobenzaldehyde to derivatize the DNSAH and DNSAH-15N2.

Incubate the mixture to allow for complete hydrolysis and derivatization.

Extraction:

Neutralize the sample with sodium hydroxide.

Perform a liquid-liquid extraction with a suitable solvent such as ethyl acetate.

Purification:

The extract may be further purified using solid-phase extraction (SPE) to remove matrix

interferences.
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Workflow for DNSAH analysis in food samples.

LC-MS/MS Analysis
Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer (LC-

MS/MS) with an electrospray ionization (ESI) source is used.

Chromatographic Column: A C18 reversed-phase column is typically employed for

separation.

Mobile Phase: A gradient of ammonium acetate in water and methanol is commonly used.
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Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode.

MRM Transitions for DNSAH and DNSAH-15N2:

Compound Ionization Mode Precursor Ion (m/z) Product Ion (m/z)

DNSAH ESI- 374 182*

374 226

374 183

DNSAH-15N2 (I.S.) ESI- 376 183

Quantitative ion

Quantitative Data
The use of DNSAH-15N2 as an internal standard allows for the achievement of low detection

and quantification limits in various food matrices.

Matrix Limit of Quantitation (LOQ)

Honey 0.5 ppb

Milk 0.5 ppb

Eggs 0.5 ppb

Animal Tissue (muscle, viscera) 0.5 ppb

Aquatic Products 0.5 ppb

Data sourced from the Taiwanese "Method of Test for Veterinary Drug Residues in Foods - Test

of Nitrofuran Metabolites".

Conclusion
DNSAH-15N2 is an essential tool for the accurate and reliable quantification of the nitrofuran

metabolite DNSAH in a variety of food products. Its use as an internal standard in isotope
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dilution LC-MS/MS methods enables regulatory laboratories and food safety professionals to

monitor for the illegal use of nifursol, thereby ensuring the safety of the food supply. The

detailed experimental protocol provided in this guide serves as a comprehensive resource for

the implementation of this analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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